Cas no 900018-93-1 (1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide)

• Product Name: 1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide
• CAS No: 900018-93-1
• CID: 4664401
• Update Time: 2025-06-09

1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-ACETYLPHENYL)-N-(CYCLOPROPYLMETHYL)-4-PIPERIDINECARBOXAMIDE
• 1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-(4-acetylphenyl)-N-(cyclopropylmethyl)-

Additional information on 1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide

Recent Advances in the Study of 1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide (CAS: 900018-93-1)

1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide (CAS: 900018-93-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and potential therapeutic applications. The compound's piperidine core and acetylphenyl moiety suggest possible interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the mechanism of action of 1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide. Studies have employed advanced techniques such as X-ray crystallography and molecular docking to investigate its binding affinity with specific receptors. Preliminary findings indicate that the compound exhibits moderate to high affinity for certain G-protein coupled receptors (GPCRs), which are often implicated in neurological and metabolic disorders. These insights are paving the way for further exploration of its therapeutic potential.

In addition to its receptor binding properties, the pharmacokinetic profile of 1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide has been a key area of investigation. Recent in vivo studies have demonstrated favorable absorption and distribution characteristics, with the compound showing good bioavailability in animal models. However, challenges related to metabolic stability and clearance rates have been noted, prompting researchers to explore structural modifications to optimize its drug-like properties.

The synthetic pathways for 1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide have also been refined in recent studies. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Looking ahead, the potential applications of 1-(4-acetylphenyl)-N-(cyclopropylmethyl)piperidine-4-carboxamide are broad. Early-stage research suggests its utility in treating conditions such as chronic pain, anxiety disorders, and even certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options. As the body of evidence grows, this compound may soon occupy a prominent place in the pharmacopeia of modern medicine.